2-(2,3-dihydro-1H-indol-1-yl)ethanamine

• IUPAC Name: 2-(2,3-dihydroindol-1-yl)ethanamine
• InChI: InChI=1S/C10H14N2/c11-6-8-12-7-5-9-3-1-2-4-10(9)12/h1-4H,5-8,11H2
• InChI Key: HNLHKBSAQALACU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)CCN
• Molecular Formula: C10H14N2
• DSSTOX Substance ID: DTXSID30360068
• Molecular Weight: 162.23 g/mol
• CAS RN: 46006-95-5

Description

2-(2,3-Dihydro-1H-indol-1-yl)ethanamine is a chemical compound related to the indole family, which is a structure widely found in natural products and pharmaceuticals. The indole moiety is known for its biological activity, and derivatives of indole such as this compound are of interest for their potential therapeutic applications.

Synthesis Analysis

The synthesis of indole derivatives can be complex, involving multiple steps and various chemical reactions. For instance, 1,2-Bis(2-aryl-1H-indol-3-yl)ethynes are synthesized through a double cyclization reaction of diynes with aryl Grignard reagents, yielding products with different substituents and demonstrating the versatility of indole chemistry . Similarly, the condensation of 1H-indol-3-ethanamine derivatives with cyclohexanedione followed by a Pictet-Spengler reaction leads to the formation of spirocyclic indolones, showcasing another synthetic route for indole derivatives . Additionally, novel 2-(1H-indol-3-yl)-N-(3, 4-diphenylthiazol-2(3H)-ylidene) ethanamine derivatives have been synthesized by cyclization of thiourea with bromoacetophenone, indicating the reactivity of indole with sulfur-containing reagents .

Molecular Structure Analysis

The molecular structure of indole derivatives is often characterized by spectroscopic methods and X-ray crystallography. For example, the structure of 1,2-bis(2-phenyl-1H-indol-3-yl)ethyne was determined by X-ray analysis, confirming the expected structural features . The absolute stereochemistry of 2-(2,3-dihydro-1H-indol-3-yl)ethanol, a related compound, was assigned through single-crystal X-ray analyses, which is crucial for understanding the compound's potential biological activity .

Chemical Reactions Analysis

Indole derivatives can undergo various chemical reactions, including isomerization and cyclization. The synthesis of 2-hydroxy-1-aryl-2-(indol-3-yl)ethan-1-ones and their rearrangement into isomeric forms demonstrates the reactivity of the hydroxy and keto groups in these molecules . Moreover, the formation of pentacyclic and hexahydro derivatives from spirocyclic indolones illustrates the complexity of reactions that indole compounds can participate in .

Physical and Chemical Properties Analysis

The physical and chemical properties of indole derivatives, such as their spectral characteristics, fluorescence, and electrochemical behavior, are influenced by their molecular structure. The UV-vis and fluorescence emission spectra of bis(indolyl)ethynes provide insights into their electronic properties and potential applications in materials science . The electrochemical features investigated by cyclic voltammetry further complement the understanding of these compounds' properties .

Scientific Research Applications

Antibacterial and Antifungal Applications

2-(2,3-Dihydro-1H-indol-1-yl)ethanamine derivatives demonstrate notable applications in antibacterial and antifungal activities. For instance, derivatives like 1‐(1H‐Indol‐3‐yl)ethanamine have shown potency as Staphylococcus aureus NorA efflux pump inhibitors, enhancing the antibacterial activity of ciprofloxacin against resistant strains of Staphylococcus aureus (Héquet et al., 2014). Additionally, novel 2-(1H-indol-3-yl)-N-(3, 4-diphenylthiazol-2(3H)-ylidene) ethanamine derivatives have been synthesized and evaluated for their effectiveness against various Gram-positive and Gram-negative bacteria, as well as fungal species (Kumbhare et al., 2013).

Synthesis and Structural Applications

The compound and its derivatives are also significant in synthesis and structural chemistry. They have been used in the preparation of diverse indole-derived compounds, such as 1H-indole-3-ethanamines and 2-(1H-indol-3-yl)ethylthiourea derivatives, which were evaluated for antimicrobial activity (Bobowski, 1985), (Sanna et al., 2018).

Catalytic and Chemical Transformations

In the field of catalysis, derivatives of this compound have been employed. For instance, rare-earth metal amido complexes incorporating indolyl groups have shown catalytic activities for hydrophosphonylation of aldehydes and ketones, offering a potential method for preparing α-hydroxy phosphonates (Yang et al., 2014).

Pharmaceutical and Medical Research

In the medical and pharmaceutical field, this compound has been integral in the synthesis of various bioactive molecules. For instance, its derivatives have shown activity as pancreatic lipase inhibitors, which can be significant in the development of treatments for obesity and related metabolic disorders (Warad et al., 2020).

Mechanism of Action

Target of Action

It is known that indole derivatives, which include 2-(indolin-1-yl)ethanamine, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, making indole derivatives valuable for treatment development .

Mode of Action

Indole derivatives are known to interact with their targets in a way that triggers various biological activities . These activities can include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Biochemical Pathways

Indole derivatives are known to influence a broad spectrum of biological activities . This suggests that 2-(indolin-1-yl)ethanamine could potentially affect multiple biochemical pathways, leading to a variety of downstream effects.

Result of Action

Given the wide range of biological activities associated with indole derivatives , it can be inferred that 2-(indolin-1-yl)ethanamine may have diverse molecular and cellular effects.